Cas no 16908-50-2 (Ethanol,2,2'-[(4,8-di-1-piperidinylpyrimido[5,4-d]pyrimidin-2-yl)imino]bis-)

• Product Name: Ethanol,2,2'-[(4,8-di-1-piperidinylpyrimido[5,4-d]pyrimidin-2-yl)imino]bis-
• CAS No: 16908-50-2
• MF: C₂₀H₃₁N₇O₂
• MW: 401.505843400955
• CID: 147976
• PubChem ID: 350889
• Update Time: 2025-04-19

Ethanol,2,2'-[(4,8-di-1-piperidinylpyrimido[5,4-d]pyrimidin-2-yl)imino]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-[(4,8-di-1-piperidinylpyrimido[5,4-d]pyrimidin-2-yl)imino]bis-
• 2-[[4,8-di(piperidin-1-yl)pyrimido[5,4-d]pyrimidin-2-yl]-(2-hydroxyethyl)amino]ethanol
• DTXSID20325727
• NSC-516476
• 16908-50-2
• NSC516476

• Inchi： 1S/C20H31N7O2/c28-13-11-27(12-14-29)20-23-17-16(19(24-20)26-9-5-2-6-10-26)21-15-22-18(17)25-7-3-1-4-8-25/h15,28-29H,1-14H2
• InChI Key： MSAQYHFDLCVMMC-UHFFFAOYSA-N
• SMILES： OCCN(CCO)C1=NC2C(C(=N1)N1CCCCC1)=NC=NC=2N1CCCCC1

Computed Properties

• Exact Mass: 401.25423
• Monoisotopic Mass: 401.25392326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.74